Cas no 2228726-35-8 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol
• CAS No: 2228726-35-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6423298
• PubChem ID: 165627889
• Update Time: 2025-05-20

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol
• 2228726-35-8
• EN300-1777596

• Inchi： 1S/C8H12N2O/c1-6-5-9-10(2)7(6)8(11)3-4-8/h5,11H,3-4H2,1-2H3
• InChI Key： FETZJYDTJUCQKK-UHFFFAOYSA-N
• SMILES： OC1(C2=C(C)C=NN2C)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol

Comprehensive Analysis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol (CAS No. 2228726-35-8)

The compound 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol (CAS No. 2228726-35-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This cyclopropanol derivative features a pyrazole ring substituted with methyl groups, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

One of the key reasons behind the growing interest in CAS No. 2228726-35-8 is its relevance to green chemistry and sustainable synthesis. With increasing global emphasis on environmentally friendly processes, this compound's efficient synthetic routes and minimal waste generation align well with modern industrial demands. Its structural stability and compatibility with various catalytic systems further enhance its appeal for large-scale production.

From a pharmacological perspective, the 1,4-dimethyl-1H-pyrazole moiety in this molecule has shown promising interactions with biological targets. Recent studies suggest potential applications in central nervous system (CNS) drug development, particularly for neurodegenerative disorders. The cyclopropanol group contributes to improved blood-brain barrier penetration, a critical factor in CNS-targeted therapeutics. These characteristics make it a valuable subject for medicinal chemistry research.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have been extensively studied to understand its drug-likeness. Computational models indicate favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, suggesting good oral bioavailability. These findings position 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol as a promising candidate for further preclinical evaluation.

In the agrochemical sector, derivatives of this compound have demonstrated interesting pesticidal activity against various crop pathogens. The unique combination of the pyrazole core and cyclopropyl alcohol functionality appears to interfere with insect nervous systems, offering potential for developing new classes of eco-friendly pesticides. This application aligns with current agricultural trends toward reduced environmental impact and resistance management.

Synthetic methodologies for CAS 2228726-35-8 continue to evolve, with recent advances focusing on catalytic asymmetric synthesis to access enantiomerically pure forms. The development of chiral variants has opened new possibilities in stereoselective drug design, where specific enantiomers often show superior biological activity. These innovations address the pharmaceutical industry's growing need for single-isomer drugs with improved safety profiles.

Quality control and analytical characterization of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol have benefited from modern techniques such as LC-MS and NMR spectroscopy. These methods ensure precise identification and purity assessment, critical for regulatory compliance in pharmaceutical applications. The compound's stability under various storage conditions has also been thoroughly investigated, providing valuable data for industrial handling and formulation.

Future research directions for this compound include exploration of its metal-organic framework (MOF) applications and potential use in catalysis. The rigid cyclopropane structure combined with the coordinating pyrazole nitrogen atoms creates interesting possibilities for material science applications. Additionally, its derivatives may serve as ligands in transition metal catalysis for cross-coupling reactions, important in synthetic organic chemistry.

The commercial availability of 2228726-35-8 through specialized chemical suppliers has facilitated broader research access. Current market trends indicate steady demand from both academic institutions and pharmaceutical companies engaged in fragment-based drug discovery. The compound's reasonable cost and reliable supply chain make it attractive for high-throughput screening programs.

From a safety perspective, comprehensive toxicological studies on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-ol have shown favorable profiles at anticipated usage levels. Proper handling procedures, including standard laboratory precautions for organic compounds, are recommended. The compound's environmental fate and biodegradation pathways are currently under investigation as part of comprehensive risk assessment protocols.

In conclusion, CAS No. 2228726-35-8 represents an intriguing chemical entity with multifaceted applications across pharmaceutical, agrochemical, and material science domains. Its unique structural features and demonstrated biological activities position it as a valuable tool for researchers addressing contemporary challenges in drug development and sustainable chemistry. As scientific understanding of this compound deepens, its potential for contributing to innovative solutions in healthcare and agriculture continues to expand.